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Introduction

Tannic acid, a naturally occurring polyphenol, is a significant compound in various scientific
and industrial fields, including pharmacology, food science, and materials science. Its
multifaceted properties, stemming from its unique chemical structure, make it a subject of
continuous research and development. This technical guide provides an in-depth exploration of
the molecular weight and chemical formula of tannic acid, complete with experimental
protocols for its characterization and a visualization of its analytical workflow.

Molecular Weight and Formula

Tannic acid is not a single, discrete molecule but rather a complex mixture of polygalloyl
glucoses or polygalloyl quinic acid esters.[1] The structure consists of a central glucose or
quinic acid core esterified with multiple galloyl residues.[2] While the exact composition can
vary depending on the plant source, a representative and commonly cited chemical formula for
commercial tannic acid is C76Hs20a46.[1][3][4][5][6][7] This formula corresponds to decagalloyl
glucose.[1][2][7]

The molecular weight associated with this formula is approximately 1701.2 g/mol .[1][3][4][5][6]
It is crucial for researchers to recognize that commercial tannic acid is a mixture, and the
number of galloyl moieties per molecule can range from two to twelve.[1][8] This inherent
heterogeneity can lead to variations in the average molecular weight. Historically, different

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1681237?utm_src=pdf-interest
https://www.benchchem.com/product/b1681237?utm_src=pdf-body
https://www.benchchem.com/product/b1681237?utm_src=pdf-body
https://www.benchchem.com/product/b1681237?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tannic_acid
https://grokipedia.com/page/Tannic_acid
https://www.benchchem.com/product/b1681237?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tannic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Tannic-Acid
https://www.fishersci.com/us/en/browse/80013737/tannic-acid
https://www.sigmaaldrich.com/TW/zh/substance/tannicacid1701201401554
https://www.mpbio.com/sg/life-sciences/0219027583-tannic-acid-cf
https://byjus.com/chemistry/tannic-acid/
https://en.wikipedia.org/wiki/Tannic_acid
https://grokipedia.com/page/Tannic_acid
https://byjus.com/chemistry/tannic-acid/
https://en.wikipedia.org/wiki/Tannic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Tannic-Acid
https://www.fishersci.com/us/en/browse/80013737/tannic-acid
https://www.sigmaaldrich.com/TW/zh/substance/tannicacid1701201401554
https://www.mpbio.com/sg/life-sciences/0219027583-tannic-acid-cf
https://www.benchchem.com/product/b1681237?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tannic_acid
https://www.acs.org/molecule-of-the-week/archive/t/tannic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

molecular formulas have been proposed, reflecting the challenges in characterizing this
complex natural product.[1]

: . E

Parameter Value Source

PubChem[3], Wikipedia[1],

Chemical Formula C76H52046 ] o
Fisher Scientific[4]
) PubChem[3], Wikipedia[1],
Molecular Weight 1701.2 g/mol _ o
Fisher Scientific[4]
Alternate Name Gallotannic acid PubChem([3], Wikipedia[1]
Nat Mixture of polygalloyl glucoses  Wikipedia[l], American
ature
or polygalloyl quinic acid esters  Chemical Society[8]
o Wikipedia[1], American
Galloyl Moieties 2 to 12 per molecule

Chemical Society[8]

Experimental Protocols for Characterization

The determination of the molecular weight and the quantification of tannic acid can be
achieved through various analytical techniques. Below are detailed methodologies for key
experiments.

High-Performance Liquid Chromatography (HPLC) for
Quantification

HPLC is a precise method for the quantitative estimation of tannins.
Objective: To quantify the amount of tannic acid in a sample.
Methodology:

» Standard Preparation:

o Prepare a stock solution of tannic acid (e.g., 1000 pg/mL) by dissolving a known weight
of analytical grade tannic acid in the mobile phase.
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o Create a series of standard solutions with varying concentrations (e.g., 20, 30, 40, 50, 60
pg/mL) by diluting the stock solution.

e Sample Preparation:

o Extract the sample containing tannic acid with a suitable solvent (e.g., aqueous
methanol).

o Filter the extract through a 0.2-um filter and sonicate for 30 minutes.

o Chromatographic Conditions:

o

HPLC System: Agilent or equivalent.
o Column: Nucleosil® C18, 5 um particle size.

o Mobile Phase: A mixture of methanol and water (e.g., 50:50 v/v), with the pH adjusted to
4.5.

o Flow Rate: 1 mL/min.
o Detection: UV detection at 277 nm.[9]
o Injection Volume: 20 pL.

e Analysis:

o Inject the standard solutions to generate a calibration curve by plotting the peak area
against concentration.

o Inject the sample solution and determine the concentration of tannic acid by interpolating
its peak area on the calibration curve.

Spectrophotometric Determination of Total Phenolic
Content (as Tannic Acid Equivalent)

This colorimetric method provides an estimation of the total phenolic compounds, which can be
expressed as tannic acid equivalents.
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Objective: To estimate the total tannin content in a sample.
Methodology:
o Reagent Preparation:
o Folin-Ciocalteu Reagent: Use a commercially available reagent.[10]
o Sodium Carbonate Solution: Prepare a saturated solution of sodium carbonate.

o Tannic Acid Standard Solution: Prepare a stock solution of tannic acid (e.g., 0.1 mg/mL)
in distilled water.[10]

e Sample Preparation:
o Extract the sample with an appropriate solvent (e.g., boiling water).[11]
o Filter the extract to obtain a clear solution.

e Procedure:

o Take a known volume of the sample extract in a test tube and adjust the volume with
distilled water.

o Add Folin-Ciocalteu reagent and sodium carbonate solution.[10]

o Vortex the mixture and allow it to stand for a specified time (e.g., 40 minutes) for color

development.[10]
e Measurement:

o Measure the absorbance of the solution at a specific wavelength (e.g., 725 nm or 760 nm)

using a spectrophotometer.[10][11]

o Prepare a standard curve using known concentrations of tannic acid and determine the
tannin content of the sample by comparison.

Enzymatic Hydrolysis for Structural Analysis
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This method can be used to confirm the presence of galloyl esters by hydrolyzing them to gallic
acid.

Objective: To analyze the structural components of tannic acid.
Methodology:
e Sample Preparation:

o Dissolve a known amount of the tannic acid sample in a suitable buffer (e.g., 0.05 M
citrate buffer, pH 5.5).[12]

e Enzymatic Reaction:
o Add tannase enzyme to the sample solution.[12]

o Incubate the mixture at a controlled temperature (e.g., 30 °C) for a sufficient time (e.g., 2
hours) to allow for complete hydrolysis.[12]

o Analysis of Hydrolysis Products:
o Inactivate the enzyme by adding acid (e.g., 1.0 N HCI).[12]
o Extract the resulting gallic acid with a solvent like ethyl acetate.[12]
o Analyze the extract using HPLC to identify and quantify the released gallic acid.[12]

Visualizations
Experimental Workflow for Tannic Acid Quantification
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Caption: Workflow for the quantification of tannic acid.
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Caption: Hierarchical structure of tannic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Tannic acid - Wikipedia [en.wikipedia.org]

. grokipedia.com [grokipedia.com]

. Tannic Acid | C76H52046 | CID 16129778 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Tannic Acid | Fisher Scientific [fishersci.com]

. BATRE - BT IR B8 [sigmaaldrich.com]

. mpbio.com [mpbio.com]

. byjus.com [byjus.com]

. acs.org [acs.org]

°
(] [00] ~ » ol EEN w N =

. researchgate.net [researchgate.net]
e 10. iaea.org [iaea.org]

e 11.ijesrr.org [ijesrr.org]

e 12. pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. [Tannic Acid: A Comprehensive Technical Guide on its
Molecular Characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681237#tannic-acid-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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